Cas no 2680763-95-3 (3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid)

• Product Name: 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid
• CAS No: 2680763-95-3
• MF: C₈H₁₀F₃NO₄
• MW: 241.164513111115
• CID: 6221426
• PubChem ID: 165912723
• Update Time: 2025-05-23

3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680807-23-0
• 2680763-95-3
• (1s,3s)-3-methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid
• EN300-6085793
• EN300-4110593
• 3-methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid
• 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid

• Inchi： 1S/C8H10F3NO4/c1-16-4-2-7(3-4,6(14)15)12-5(13)8(9,10)11/h4H,2-3H2,1H3,(H,12,13)(H,14,15)
• InChI Key： XYPHPMIFJCHHBF-UHFFFAOYSA-N
• SMILES： FC(C(NC1(C(=O)O)CC(C1)OC)=O)(F)F

Computed Properties

• Exact Mass: 241.05619229g/mol
• Monoisotopic Mass: 241.05619229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid

Introduction to 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid (CAS No. 2680763-95-3)

3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680763-95-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutane core functionalized with a methoxy group and a trifluoroacetamide moiety. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive agents.

The cyclobutane ring in 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid contributes to the rigidity of the molecular framework, which can influence its binding affinity and selectivity when interacting with biological targets. The presence of a trifluoroacetamide group introduces fluorine atoms, which are known to enhance metabolic stability and lipophilicity, key properties for improving drug bioavailability. Additionally, the methoxy group at the 3-position adds another layer of structural complexity, potentially influencing both the electronic and steric properties of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Studies have shown that the trifluoroacetamide moiety can significantly improve the binding affinity of small-molecule inhibitors to their protein targets, making 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid a valuable scaffold for designing next-generation therapeutics. For instance, computational studies have highlighted its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are implicated in a wide range of physiological processes and diseases.

In parallel, experimental investigations have begun to explore the biological activity of derivatives of 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid. Preliminary in vitro assays have demonstrated promising results in terms of inhibiting specific enzymes involved in inflammatory pathways. The trifluoroacetamide group has been particularly noted for its ability to modulate enzyme activity by influencing both substrate recognition and transition state stabilization. This has opened up new avenues for developing novel anti-inflammatory agents that could complement existing therapeutic strategies.

The synthesis of 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid presents unique challenges due to the complexity of its structure. However, recent methodological advancements in organic synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the cyclobutane core and introducing the trifluoromethyl group with high selectivity. These advances have not only improved the efficiency of synthesis but also reduced costs, making it more accessible for further research.

The potential applications of 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid extend beyond traditional drug development. Its unique structural features make it an attractive candidate for use as an intermediate in the synthesis of more complex molecules, including peptidomimetics and kinase inhibitors. Furthermore, its ability to undergo various chemical modifications allows researchers to fine-tune its properties for specific applications, such as targeted delivery systems or prodrugs designed to enhance bioavailability.

As our understanding of biological pathways continues to evolve, so does our ability to design molecules that can interact with them more effectively. The combination of computational modeling, synthetic chemistry, and biological testing has created a powerful framework for discovering new therapeutic agents like 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid. By leveraging these interdisciplinary approaches, researchers are paving the way for innovative treatments that address unmet medical needs.

The future prospects for this compound are promising, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications. As more data becomes available regarding its efficacy and safety profiles, 3-Methoxy-1-(trifluoroacetamido)cyclobutane-1-carboxylic acid could emerge as a key player in the next generation of medicinal chemistry.